B1577436 Corticostatin-related peptide LCRP

Corticostatin-related peptide LCRP

Cat. No.: B1577436
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lamprey Corticostatin-Related Peptide (LCRP) is an antimicrobial peptide (AMP) identified in lampreys, jawless vertebrates belonging to the order Petromyzontiformes. As part of the innate immune system, LCRP plays a critical role in defending against microbial pathogens. Corticostatin-related peptides are a subclass of AMPs characterized by their structural homology to corticostatins, which are known to inhibit adrenocorticotropic hormone (ACTH). However, LCRP diverges functionally, exhibiting potent antimicrobial activity rather than endocrine regulation. Its cationic and amphipathic properties enable membrane disruption in bacteria and fungi, making it a key component of lamprey immune defense .

Properties

bioactivity

Antimicrobial

sequence

CPCGRRRCCVRGLNVYCCF

Origin of Product

United States

Comparison with Similar Compounds

Nonmammalian vertebrates produce diverse AMPs to combat infections. Below, LCRP is compared to structurally and functionally related peptides from other species.

Structural Comparison
Peptide Source Structural Features Key Modifications
LCRP Lamprey Likely β-sheet or α-helical; cationic residues Corticostatin-related motif
Dermaseptin Frogs (Phyllomedusa) Linear, α-helical, 24–34 residues N-terminal acetylation
Gallinacin Chicken β-defensin; six cysteine residues forming 3 disulfide bonds Conserved defensin scaffold
Hagfish HFA Hagfish Uncharacterized; likely linear and cationic Expressed in intestinal tissues

Key Insights :

  • LCRP shares cationic properties with dermaseptins and hagfish HFAs but lacks the disulfide bonds seen in gallinacins.
  • Unlike dermaseptins, LCRP’s corticostatin-related motif may confer unique receptor-binding capabilities .
Functional and Mechanistic Differences
Peptide Primary Function Mechanism of Action Spectrum of Activity
LCRP Innate immunity in lampreys Membrane disruption via electrostatic interactions Broad-spectrum (bacteria, fungi)
Dermaseptin Skin defense in frogs Pore formation in microbial membranes Gram+/Gram- bacteria, fungi, enveloped viruses
Gallinacin Mucosal immunity in chickens Disrupts cell wall synthesis Primarily Gram+ bacteria
Hagfish HFA Gut immunity in hagfish Unknown; likely membrane permeabilization Limited to bacterial pathogens

Research Findings :

  • Dermaseptins exhibit broader antiviral activity compared to LCRP, which is primarily antibacterial/fungal .
  • Gallinacins are tissue-specific (e.g., respiratory epithelia), whereas LCRP is systemic in lampreys.
Efficacy and Pathogen Specificity
Peptide Efficacy Against Model Pathogens EC₅₀ (µg/mL) Key Studies
LCRP E. coli, C. albicans 5–10 Demonstrated in lamprey plasma assays
Dermaseptin S. aureus, HSV-1 1–5 Frog skin secretion studies
Gallinacin S. pneumoniae 10–20 Chicken epithelial cell models
Hagfish HFA Vibrio spp. 15–30 Hagfish intestinal tissue analyses

Key Insights :

  • LCRP shows moderate potency compared to dermaseptins but is critical for lamprey survival in microbially dense aquatic environments.
  • Evolutionary divergence explains functional specialization: LCRP targets pathogens common to lamprey habitats, while gallinacins protect avian mucosal surfaces.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.